7-(3-Bromophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

Specification

• CAS No.: 536999-25-4
• Molecular Formula: C13H12BrN5O
• Molecular Weight: 334.177
• IUPAC Name: 7-(3-bromophenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• Standard InChI: InChI=1S/C13H12BrN5O/c1-7-10(12(15)20)11(8-3-2-4-9(14)5-8)19-13(18-7)16-6-17-19/h2-6,11H,1H3,(H2,15,20)(H,16,17,18)
• Standard InChI Key: BSXCJHFSPUZZSF-UHFFFAOYSA-N
• SMILES: CC1=C(C(N2C(=NC=N2)N1)C3=CC(=CC=C3)Br)C(=O)N

Introduction

Synthesis and Characterization

The synthesis of 7-(3-Bromophenyl)-5-methyl-4,7-dihydrotriazolo[1,5-a]pyrimidine-6-carboxamide would typically involve multi-step reactions starting from simpler precursors. Common methods for synthesizing triazolopyrimidines include condensation reactions between appropriate aldehydes and hydrazine derivatives, followed by cyclization and further modification to introduce the bromophenyl and methyl groups.

Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy would be essential for confirming the structure and purity of the compound.

Potential Biological Activities

While specific biological activity data for 7-(3-Bromophenyl)-5-methyl-4,7-dihydrotriazolo[1,5-a]pyrimidine-6-carboxamide are not available, compounds within the triazolopyrimidine class have shown promise in various therapeutic areas:

• Antimicrobial Activity: Some triazolopyrimidines have demonstrated activity against bacteria and fungi.

• Anti-inflammatory Activity: These compounds may inhibit enzymes involved in inflammation pathways.

• Anticancer Activity: Certain triazolopyrimidines have been studied for their potential to inhibit cancer cell growth.

Future Research Directions

Given the lack of specific data on 7-(3-Bromophenyl)-5-methyl-4,7-dihydrotriazolo[1,5-a]pyrimidine-6-carboxamide, future research should focus on:

• Synthesis Optimization: Developing efficient and cost-effective synthesis methods.

• Biological Screening: Evaluating the compound's biological activities using in vitro and in vivo models.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound to enhance its biological properties.